Cas no 683812-81-9 ((pyridin-4-yl)methanesulfonyl chloride hydrochloride)

• Product Name: (pyridin-4-yl)methanesulfonyl chloride hydrochloride
• CAS No: 683812-81-9
• MF: C₆H₇Cl₂NO₂S
• MW: 228.096278429031
• MDL: MFCD28040563
• CID: 2102352
• PubChem ID: 84819307
• Update Time: 2025-09-19

(pyridin-4-yl)methanesulfonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanesulfonyl chloride,hydrochloride
• Pyridin-4-ylmethanesulfonyl chloride hydrochloride
• CID 84819307
• (pyridin-4-yl)methanesulfonyl chloride hydrochloride
• 83812-81-9
• 4-Pyridinemethanesulfonyl chloride, hydrochloride (1:1) (ACI)

• MDL： MFCD28040563
• Inchi： 1S/C6H6ClNO2S.ClH/c7-11(9,10)5-6-1-3-8-4-2-6;/h1-4H,5H2;1H
• InChI Key： JZZPWTOVADCTSK-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CN=CC=1)(=O)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 55.4